Cas no 50892-90-5 (5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole)

5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole structure
50892-90-5 structure
Product Name:5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole
CAS No:50892-90-5
MF:C12H4N8O10
MW:420.207760810852
CID:1572971
PubChem ID:142797
Update Time:2025-04-21

5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole
    • 5,7-dinitro-1-(2,4,6-trinitrophenyl)benzotriazole
    • 50892-90-5
    • 5,7-dinitro-1-picrylbenzotriazole
    • 5,7-Dinitro-1-picrylbenzotrizole
    • DTXSID60198917
    • Inchi: 1S/C12H4N8O10/c21-16(22)5-1-7-11(8(2-5)18(25)26)15(14-13-7)12-9(19(27)28)3-6(17(23)24)4-10(12)20(29)30/h1-4H
    • InChI Key: SAWVDTHMLXLYJS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC(=CC2=C1N(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])N=N2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 420.00512
  • Monoisotopic Mass: 420.00503835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 729
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 260Ų

Experimental Properties

  • PSA: 246.41
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